Cas no 1273609-41-8 (4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL)

• Product Name: 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL
• CAS No: 1273609-41-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5582302
• PubChem ID: 55271388
• Update Time: 2025-05-28

4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL
• Phenol, 4-(1-amino-2-methylpropyl)-2-chloro-
• AKOS006320424
• 1273609-41-8
• EN300-1277383

• Inchi： 1S/C10H14ClNO/c1-6(2)10(12)7-3-4-9(13)8(11)5-7/h3-6,10,13H,12H2,1-2H3
• InChI Key： HXAKIUJGSPZQKX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(C)C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 284.9±25.0 °C(Predicted)
• pka: 8.03±0.31(Predicted)

Additional information on 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL

Comprehensive Overview of 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL (CAS No. 1273609-41-8)

4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL (CAS No. 1273609-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chlorophenol backbone and amino-methylpropyl substitution, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in targeted therapies and sustainable chemistry.

The molecular structure of 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL includes a chlorine atom at the 2-position of the phenol ring, which enhances its reactivity in synthetic pathways. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly those used in medicinal chemistry. The compound’s amino-methylpropyl side chain further diversifies its utility, enabling modifications that can improve solubility or binding affinity in biological systems.

In recent years, the demand for high-purity intermediates like 1273609-41-8 has surged, driven by trends in personalized medicine and green chemistry. Laboratories and manufacturers are increasingly focusing on optimizing synthesis routes to reduce environmental impact while maintaining yield and purity. This aligns with global initiatives to promote sustainable chemical practices, a topic frequently searched by professionals in the field.

One of the most common queries related to 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL revolves around its stability under various conditions. Studies indicate that the compound exhibits moderate stability in neutral pH environments but may degrade under extreme acidic or alkaline conditions. This property is critical for storage and handling protocols, ensuring its integrity in research and industrial applications.

Another area of interest is the compound’s potential role in catalysis and polymer chemistry. Its phenolic hydroxyl group and amino functionality allow it to act as a ligand or building block in polymer networks, contributing to the development of advanced materials. These applications are particularly relevant to industries seeking eco-friendly alternatives to traditional petrochemical-derived products.

From a regulatory perspective, CAS No. 1273609-41-8 is not classified as hazardous under current major chemical inventories, making it accessible for research purposes. However, users are advised to consult safety data sheets (SDS) for specific handling guidelines. This emphasis on safety aligns with the growing public interest in lab safety protocols and risk mitigation, topics frequently searched in academic and industrial forums.

In summary, 4-(1-AMINO-2-METHYLPROPYL)-2-CHLOROPHENOL represents a versatile compound with broad potential in scientific and industrial applications. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in future breakthroughs.